Cas no 98349-24-7 (ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate)

ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate Properties

Names and Identifiers

• Ethyl 2,4,5-trifluorobenzoylacetate
• 3-OXO-3-(2,4,5-TRIFLUORO-PHENYL)-PROPIONIC ACID ETHYL ESTER
• ETHYL 3-(2,4,5-TRIFLUOROPHENYL)-3-OXOPROPANOATE
• ETHYL 3-OXO-3-(2,4,5-TRIFLUOROPHENYL)PROPANOATE
• 2,4,5-Triflurobenzoflacetate
• ETHYL 2,4,5-TRIFLUOROBENZOYLACETAT
• Ethyl 2,4,5-Trifluoro-β-oxobenzenepropanoate
• 2,4,5-trifluoro-b-oxobenzenepropanoic acid ethylester
• 3-Oxo-3-(2,4,5-trifluorophenyl)propionic acid ethyl ester
• Ethyl2,4,5-Trifluoro-b-oxobenzenepropanoate
• Ethyl3-oxo-3-(2,4,5-trifluorophenyl)propanoate
• ethyl2,4,5-trifluorobenzoylacetate
• 1,3-Difluoro-2-vinyl-benzene
• PubChem2373
• AMBZ0386
• OTCJYVJORKMTHX-UHFFFAOYSA-N
• BCP12385
• SBB055420
• PC9558
• CS-0033524
• ethyl 2,4,5-trifluoro-benzoylacetate
• SY019182
• MFCD00792431
• A22168
• AC-9843
• Ethyl 2,4,5-Trifluoro-beta-oxobenzenepropanoate
• 98349-24-7
• SB40349
• 2,4,5-trifluoro-beta-oxobenzenepropanoic acid, ethyl ester
• Ethyl (2,4,5-trifluorobenzoyl)acetate
• SCHEMBL670736
• Ethyl 2 pound not4 pound not5-trifluorobenzoylacetate
• 2,4,5-trifluoro-beta-oxo-benzenepropanoic acid, ethyl ester
• NS00124177
• Benzenepropanoic acid, 2,4,5-trifluoro-beta-oxo-, ethyl ester
• DTXSID60374557
• E1425
• AKOS015853241
• J-520896
• FT-0642366
• PS-7522
• Ethyl 2,4,5-Triflurobenzoflacetate
• DB-057722
• ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate;3-oxo-3-(2,4,5-trifluoro-phenyl)-propionic acid ethyl ester
• +Expand

• MDL： MFCD00792431
• InChIKey： OTCJYVJORKMTHX-UHFFFAOYSA-N
• Inchi： 1S/C11H9F3O3/c1-2-17-11(16)5-10(15)6-3-8(13)9(14)4-7(6)12/h3-4H,2,5H2,1H3
• SMILES： FC1=C([H])C(=C(C([H])=C1C(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O)F)F

Computed Properties

• Exact Mass: 246.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 246.05
• Heavy Atom Count: 17
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 2.23980
• PSA: 43.37000
• Refractive Index: 1.468
• Boiling Point: 283.1°C at 760 mmHg
• Melting Point: 66-68 °C
• Flash Point: 121.2±20.8 °C
• Color/Form: White to Yellow Solid
• Density: 1.3±0.1 g/cm3

ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： C Xi T
• Hazardous Material transportation number：UN2811 6.
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

ethyl 3-oxo-3-(2,4,5-trifluorophenyl)propanoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters